Cas no 2172464-78-5 (3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid)

• Product Name: 3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid
• CAS No: 2172464-78-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6080052
• PubChem ID: 165760070
• Update Time: 2025-08-05

3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid
• 3-(1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}-N-methylformamido)propanoic acid
• 2172464-78-5
• EN300-1549583

• Inchi： 1S/C25H28N2O6/c1-27(12-10-22(28)29)24(30)23-16(11-13-32-23)14-26-25(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,23H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： AULJRPCSNWSNSJ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid

3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid

The compound 3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid, with CAS number 2172464-78-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylated formamide moiety, and a propanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in peptide synthesis, drug delivery systems, and as a building block in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, the Fmoc group, which is a well-known protecting group in peptide synthesis, has been extensively studied for its role in controlling the reactivity and stability of amino acids during synthesis. The integration of the Fmoc group with other functional groups, such as the methylated formamide and propanoic acid moieties, opens up new possibilities for creating more complex and functional molecules that can be tailored for specific biological applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The combination of hydrophilic and hydrophobic regions within the molecule allows for the creation of amphiphilic structures that can encapsulate drugs or other therapeutic agents. This property has been explored in recent studies, where such molecules have been used to form nanoparticles or liposomes that can deliver drugs to specific target sites within the body with high efficiency.

In addition to its role in drug delivery, this compound has also been investigated for its ability to act as a chiral catalyst in asymmetric synthesis reactions. The chiral center present in the molecule provides a unique environment that can influence the stereochemistry of reactions, making it a valuable tool in the synthesis of enantiomerically pure compounds. This has significant implications for the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution, followed by coupling reactions to introduce the methylated formamide and propanoic acid moieties. Recent advancements in catalytic methods and green chemistry have made these processes more efficient and environmentally friendly, reducing the overall cost and environmental impact of production.

Another area where this compound has shown promise is in materials science. Its unique structure allows for the creation of polymers with tailored properties, such as biodegradability or biocompatibility. These polymers have potential applications in tissue engineering, where they can be used to create scaffolds that support cell growth and differentiation. Additionally, they can be used in biosensors or diagnostic devices due to their ability to interact with specific biomolecules.

Despite its numerous potential applications, further research is needed to fully understand the properties and capabilities of this compound. Ongoing studies are focusing on optimizing its synthesis, exploring its biological activity, and investigating its compatibility with various biological systems. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield new insights into its utility across diverse fields.

In conclusion, 3-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}-N-methylformamido)propanoic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its complex structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.